Cas no 736136-61-1 (trans-4-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-4-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 736136-61-1
• MF: C₁₅H₁₇IO₃
• MW: 372.198157072067
• CID: 4716595
• Update Time: 2025-06-23

trans-4-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[2-(4-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-4-(2-(4-Iodophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• cis-4-(2-(4-Iodophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H17IO3/c16-13-7-5-11(6-8-13)14(17)9-10-1-3-12(4-2-10)15(18)19/h5-8,10,12H,1-4,9H2,(H,18,19)
• InChI Key： QNWLQUZPADJNLK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Topological Polar Surface Area: 54.4

Additional information on trans-4-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Comprehensive Overview of trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 736136-61-1)

trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 736136-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique structural framework combining a cyclohexane carboxylic acid moiety with an iodophenyl ketone group. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in CAS No. 736136-61-1 is closely tied to its potential applications in targeted drug design and medicinal chemistry. Researchers are increasingly exploring its utility as a building block for novel therapeutics, especially in areas such as enzyme inhibition and receptor modulation. The presence of the iodine atom in its structure also opens doors for applications in radiolabeling, a technique widely used in imaging and diagnostics.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and carboxylic acid functionalization. These processes require precise control of reaction conditions to achieve high yields and purity, making it a topic of interest for organic chemists and process optimization specialists.

In the context of green chemistry and sustainability, researchers are also investigating eco-friendly alternatives for producing CAS No. 736136-61-1. Questions like "How to improve the sustainability of synthesizing trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid?" reflect the industry's shift toward minimizing waste and reducing hazardous byproducts. Catalytic methods and solvent-free reactions are among the promising approaches being explored.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. For instance, its logP value and hydrogen bonding capacity influence its bioavailability, a key consideration in pharmacokinetics. These attributes are often discussed in forums and research papers, addressing queries like "What is the solubility profile of trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid in common solvents?"

Another trending topic is the computational modeling of CAS No. 736136-61-1. With advancements in AI-driven drug discovery, scientists are using molecular docking and quantum chemistry calculations to predict its interactions with biological targets. This aligns with the broader interest in in silico screening and virtual compound libraries, which accelerate the identification of potential drug candidates.

In summary, trans-4-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS No. 736136-61-1) represents a versatile and research-driven compound with wide-ranging implications in pharmaceutical sciences and chemical synthesis. Its structural uniqueness and functional adaptability continue to inspire innovations, making it a subject of ongoing exploration and discussion in both academic and industrial settings.